![molecular formula C7H6FNO2 B1269078 2-Amino-3-fluorobenzoic acid CAS No. 825-22-9](/img/structure/B1269078.png)
2-Amino-3-fluorobenzoic acid
Overview
Description
2-Amino-3-fluorobenzoic acid is a compound of interest due to its applications in various chemical syntheses and potential in pharmaceutical development. It is characterized by the presence of both amino and fluorobenzoic groups, which contribute to its unique chemical behavior and physical properties.
Synthesis Analysis
The synthesis of this compound involves several key steps, including acylation, oximation, and decarboxylation processes. The compound can be synthesized from 2-Fluoroaminobenzene, undergoing transformations through intermediates such as N-(2-Fluorophenyl)-2-(hydroxyimino)acetamide and 7-Fluoroisatin, before finally obtaining the target compound (Kollmar, M., Parlitz, R., Oevers, S., & Helmchen, G., 2003).
Scientific Research Applications
Alzheimer's Disease Treatment
2-Amino-3-fluorobenzoic acid derivatives, specifically tetrahydroacridine derivatives with a 2-fluorobenzoic or 3-fluorobenzoic acid moiety, have been synthesized and evaluated for their potential in Alzheimer's disease treatment. These compounds were found to be very potent inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). The most promising agents demonstrated higher inhibitory potency than reference drugs like tacrine. Additionally, they showed significant inhibition of β-amyloid aggregation, a key feature in Alzheimer's pathology (Czarnecka et al., 2017).
Synthesis of Methyl 2-amino-5-fluorobenzoate
Methyl 2-amino-5-fluorobenzoate was synthesized using 3-fluorobenzoic acid through a series of reactions, including nitrification, esterification, and hydronation. The optimized synthesis route presented a yield of 81%, and the structure of the product was confirmed by various analytical techniques. This synthesis method has advantages like low cost and mild reaction conditions, making it suitable for industrial-scale production (Yin Jian-zhong, 2010).
Synthesis of 3-Bromo-2-fluorobenzoic Acid
A study on the synthesis of 3-bromo-2-fluorobenzoic acid from 2-amino-6-fluorobenzonitrile was conducted. This process involved bromination, hydrolysis, diazotization, and deamination, yielding a product with a purity of 99.202% (HPLC). The optimized conditions for bromination and hydrolysis were identified, highlighting the method's suitability for large-scale production due to its low cost and mild reaction conditions (Zhou Peng-peng, 2013).
Biodegradation by Sphingomonas sp.
A study focused on the biodegradation of fluorobenzoates, including 2- and 4-fluorobenzoates, by the bacterium Sphingomonas sp. HB-1. This bacterium can use 3-fluorobenzoate as a sole carbon and energy source. The biodegradation process was monitored using fluorine nuclear magnetic resonance spectroscopy (19F NMR), revealing the formation of various fluorinated compounds as intermediates. This research provided insights into the catabolic pathways of fluorobenzoates in microorganisms (Boersma et al., 2004).
Conformational Analysis
The conformational analysis and intramolecular interactions in aminofluorobenzoic acids were studied to understand the hydrogen bond and other interactions driving conformational isomerism in these compounds. Despite the occurrence of F···HO hydrogen bonds and other nonbonding interactions, repulsion between oxygen atoms was found to dictate the orientation of the carboxyl group. This study provided valuable insights into the molecular behavior of these compounds (Silla et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that the compound has a significant impact on the respiratory system .
Pharmacokinetics
The pharmacokinetic properties of 2-Amino-3-fluorobenzoic acid indicate that it has high gastrointestinal absorption and is permeable to the blood-brain barrier . The compound has a Log Po/w (iLOGP) of 1.14, indicating its lipophilicity .
properties
IUPAC Name |
2-amino-3-fluorobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,9H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUHAYJJXXGBYBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70342984 | |
Record name | 2-Amino-3-fluorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70342984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
825-22-9 | |
Record name | 2-Amino-3-fluorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70342984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Amino-3-fluorobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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